Cas no 1532463-62-9 (2-2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-ylethan-1-amine)

2-2-(1-Bromo-2-methylpropyl)-1,3-thiazol-4-ylethan-1-amine is a brominated thiazole derivative with potential applications in pharmaceutical and agrochemical research. The compound features a reactive bromomethyl group, enabling further functionalization, while the thiazole core contributes to its stability and bioactivity. Its structure suggests utility as an intermediate in the synthesis of more complex molecules, particularly those targeting biological pathways. The presence of both amine and bromo functionalities enhances its versatility in nucleophilic substitution and coupling reactions. This compound is of interest in medicinal chemistry for the development of novel therapeutics, given the thiazole moiety's prevalence in bioactive molecules. Proper handling is required due to its reactive bromine substituent.
2-2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-ylethan-1-amine structure
1532463-62-9 structure
Product Name:2-2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-ylethan-1-amine
CAS No:1532463-62-9
MF:C9H15BrN2S
MW:263.197799921036
CID:5799595
PubChem ID:83327072
Update Time:2025-10-28

2-2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-ylethan-1-amine
    • EN300-1269673
    • 1532463-62-9
    • 2-[2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-yl]ethan-1-amine
    • Inchi: 1S/C9H15BrN2S/c1-6(2)8(10)9-12-7(3-4-11)5-13-9/h5-6,8H,3-4,11H2,1-2H3
    • InChI Key: QBRJTMZBAIVWLN-UHFFFAOYSA-N
    • SMILES: BrC(C1=NC(=CS1)CCN)C(C)C

Computed Properties

  • Exact Mass: 262.01393g/mol
  • Monoisotopic Mass: 262.01393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 67.2Ų

2-2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-ylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1269673-0.05g
2-[2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-yl]ethan-1-amine
1532463-62-9
0.05g
$1272.0 2023-06-08
Enamine
EN300-1269673-0.1g
2-[2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-yl]ethan-1-amine
1532463-62-9
0.1g
$1332.0 2023-06-08
Enamine
EN300-1269673-0.25g
2-[2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-yl]ethan-1-amine
1532463-62-9
0.25g
$1393.0 2023-06-08
Enamine
EN300-1269673-0.5g
2-[2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-yl]ethan-1-amine
1532463-62-9
0.5g
$1453.0 2023-06-08
Enamine
EN300-1269673-1.0g
2-[2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-yl]ethan-1-amine
1532463-62-9
1g
$1515.0 2023-06-08
Enamine
EN300-1269673-2.5g
2-[2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-yl]ethan-1-amine
1532463-62-9
2.5g
$2969.0 2023-06-08
Enamine
EN300-1269673-5.0g
2-[2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-yl]ethan-1-amine
1532463-62-9
5g
$4391.0 2023-06-08
Enamine
EN300-1269673-10.0g
2-[2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-yl]ethan-1-amine
1532463-62-9
10g
$6512.0 2023-06-08
Enamine
EN300-1269673-50mg
2-[2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-yl]ethan-1-amine
1532463-62-9
50mg
$1272.0 2023-10-02
Enamine
EN300-1269673-100mg
2-[2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-yl]ethan-1-amine
1532463-62-9
100mg
$1332.0 2023-10-02

2-2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-ylethan-1-amine Related Literature

Additional information on 2-2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-ylethan-1-amine

Compound CAS No. 1532463-62-9: 2-(1-Bromo-2-Methylpropyl)-1,3-Thiazol-4-Ylethan-1-Amine

The compound with CAS number 1532463-62-9, known as 2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-ylethan-1-amine, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds containing sulfur and nitrogen atoms. Thiazoles are widely studied due to their unique electronic properties and versatility in forming various functional groups.

Thiazole derivatives have been extensively explored in recent years for their role in drug discovery. The presence of the thiazole ring in this compound provides a platform for further functionalization, enabling the synthesis of bioactive molecules. The bromo group attached to the side chain introduces additional reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted the importance of such brominated compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

The structure of 2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-ylethan-1-amine features a thiazole ring substituted with an ethanamine group and a brominated alkyl chain. This combination of functional groups allows for diverse interactions within biological systems. The ethanamine group contributes to hydrogen bonding capabilities, while the brominated alkyl chain introduces hydrophobicity and potential sites for further substitution or elimination reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and selective substitutions. The use of microwave-assisted synthesis has been particularly beneficial, as it accelerates reaction times and enhances yields. Such methods are critical for scaling up production to meet the demands of preclinical studies and early-stage drug development.

In terms of applications, thiazole-containing compounds like this one are being investigated for their anti-inflammatory, antioxidant, and anticancer properties. Preliminary studies suggest that this compound exhibits promising activity against certain enzymes involved in inflammatory pathways. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for therapeutic interventions in chronic diseases such as arthritis and neurodegenerative disorders.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. These findings are supported by experimental data from in vitro assays, which validate the compound's bioactivity and selectivity.

In conclusion, CAS No. 1532463-62-9, or 2-(1-bromo-2-methylpropyl)-1,3-thiazol-4-ylethan-1-amine, represents a cutting-edge molecule with vast potential in drug discovery and chemical synthesis. Its unique structure and reactivity make it a valuable asset in contemporary research efforts aimed at developing novel therapeutic agents.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd